![molecular formula C23H37Cl2FN2O2 B2728792 1-(4-(4-fluorophenyl)piperazin-1-yl)-3-(((1S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)oxy)propan-2-ol dihydrochloride CAS No. 1217680-01-7](/img/structure/B2728792.png)
1-(4-(4-fluorophenyl)piperazin-1-yl)-3-(((1S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)oxy)propan-2-ol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(4-fluorophenyl)piperazin-1-yl)-3-(((1S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)oxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C23H37Cl2FN2O2 and its molecular weight is 463.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds with piperazine derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, a study by Mishra and Chundawat (2019) synthesized a series of 1-(benzo[b]thiophen-4-yl)-4-(2-(oxo, hydroxy, and fluoro)-2-phenylethyl) piperazine derivatives, showing potent activity against gram-negative bacterial strains and fungal stains, indicating the potential of piperazine derivatives in developing new antimicrobial agents (Mishra & Chundawat, 2019).
Antimalarial Agents
Aryl piperazine and pyrrolidine derivatives have been explored for their capacity to inhibit the growth of Plasmodium falciparum, a parasite responsible for malaria. The study highlights the importance of certain structural features for antiplasmodial activity, pointing to the potential application of piperazine derivatives in malaria treatment research (Mendoza et al., 2011).
Quality Control and Stability Studies
A specific piperazine derivative was assessed for quality control and stability, indicating the role of such compounds in developing drugs with cardiovascular benefits. This research underlines the importance of analytical methods in ensuring the quality and efficacy of piperazine-based drugs (Dwivedi et al., 2003).
Antidepressant and Anxiolytic Drugs
Piperazine derivatives have been synthesized and evaluated for their antidepressant and anxiolytic properties. This suggests the relevance of piperazine structures in designing new therapeutic agents for mental health disorders, showcasing the potential application of the compound in neuropharmacology research (Narsaiah & Nagaiah, 2010).
Crystal Structure and Biological Evaluation
The crystal structure of related compounds has been determined, providing insights into the molecular arrangement and interactions that can influence biological activity. Such research is crucial for drug design, indicating how structural analysis can guide the optimization of pharmaceutical agents (Sanjeevarayappa et al., 2015).
properties
IUPAC Name |
1-[4-(4-fluorophenyl)piperazin-1-yl]-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H35FN2O2.2ClH/c1-22(2)17-8-9-23(22,3)21(14-17)28-16-20(27)15-25-10-12-26(13-11-25)19-6-4-18(24)5-7-19;;/h4-7,17,20-21,27H,8-16H2,1-3H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLNSEOCDFRTHDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C(C2)OCC(CN3CCN(CC3)C4=CC=C(C=C4)F)O)C)C.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H37Cl2FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.